Cas no 3304-78-7 (1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-)

1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl- structure
3304-78-7 structure
Product Name:1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
CAS No:3304-78-7
MF:C10H16N4O2
MW:224.259641647339
CID:308007
PubChem ID:160681
Update Time:2025-04-19

1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-4,5-dicarboxamide,N4,N5-dimethyl-1-propyl-
    • 1H-Imidazole-4,5-dicarboxamide, N,N'-dimethyl-1-propyl-
    • 1H-imidazole-4,5-dicarboxamide, N~4~,N~5~-dimethyl-1-propyl-
    • N,N'-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboxamide
    • Propylnorantifein
    • Propylnorantiphein
    • 1-propyl-4,5-di(N-methylcarbamoyl)imidazole
    • DTXSID10954661
    • 4-N,5-N-dimethyl-1-propylimidazole-4,5-dicarboxamide
    • 3304-78-7
    • N~4~,N~5~-Dimethyl-1-propyl-1H-imidazole-4,5-dicarboximidic acid
    • Inchi: 1S/C10H16N4O2/c1-4-5-14-6-13-7(9(15)11-2)8(14)10(16)12-3/h6H,4-5H2,1-3H3,(H,11,15)(H,12,16)
    • InChI Key: MLEDDOPNEFCSTH-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C(NC)=O)N=CN1CCC)NC

Computed Properties

  • Exact Mass: 224.12748
  • Monoisotopic Mass: 224.127
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 558.6°Cat760mmHg
  • Flash Point: 291.6°C
  • Refractive Index: 1.577
  • PSA: 76.02
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